Cas no 2640874-42-4 (N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide
• CAS No: 2640874-42-4
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5316536
• PubChem ID: 155799445
• Update Time: 2025-05-18

N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)-1-piperidinecarboxamide
• N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide
• 2640874-42-4
• AKOS040727154
• F6764-4071

• Inchi： 1S/C22H24N4O2/c1-2-28-19-8-6-18(7-9-19)24-22(27)26-14-11-16(12-15-26)20-10-5-17-4-3-13-23-21(17)25-20/h3-10,13,16H,2,11-12,14-15H2,1H3,(H,24,27)
• InChI Key： IQOZSXAGLZKAEL-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)OCC)N1CCC(C2C=CC3=CC=CN=C3N=2)CC1

Computed Properties

• Exact Mass: 376.18992602g/mol
• Monoisotopic Mass: 376.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 628.0±55.0 °C(Predicted)
• pka: 13.59±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide

Introduction to N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide (CAS No. 2640874-42-4)

N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide (CAS No. 2640874-42-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and therapeutic intervention. The unique structural features of this molecule, including its 4-ethoxyphenyl and 1,8-naphthyridin-2-yl substituents, contribute to its distinctive chemical properties and biological interactions.

The piperidine core of the molecule is a common pharmacophore in many pharmaceutical agents, known for its ability to enhance binding affinity and selectivity in biological targets. When combined with the 4-ethoxyphenyl moiety, the compound exhibits enhanced solubility and metabolic stability, which are critical factors for drug efficacy and safety. The presence of the 1,8-naphthyridin-2-yl group further confers additional biological properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways associated with various diseases. N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide has been studied for its potential role in modulating these pathways. For instance, preliminary studies suggest that this compound may interact with enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. The ability of this molecule to selectively interact with these targets makes it an attractive candidate for further development.

The synthesis of N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the piperidine ring is typically achieved through nucleophilic substitution or cyclization reactions, while the attachment of the 4-ethoxyphenyl and 1,8-naphthyridin-2-yl groups requires careful consideration to ensure optimal yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes.

The pharmacological profile of N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide has been evaluated through in vitro and in vivo studies. These investigations have revealed promising results regarding its ability to inhibit key enzymes and receptors involved in disease pathways. For example, studies have shown that this compound may exhibit inhibitory effects on kinases and other enzymes associated with cancer cell proliferation. Additionally, its interaction with receptors involved in pain signaling has been explored, suggesting potential applications in the management of chronic pain conditions.

The chemical stability and metabolic fate of N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide are critical considerations for its development as a therapeutic agent. Studies have indicated that this compound undergoes biotransformation through various metabolic pathways, including oxidation and hydrolysis. Understanding these processes is essential for predicting its pharmacokinetic behavior and potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been utilized to characterize the metabolites formed during these transformations.

The development of novel pharmaceutical agents often involves collaboration between chemists, biologists, and clinicians to ensure that new compounds meet stringent safety and efficacy standards. N-(4-ethoxyphenyl)-4-(1,8-naphthyridin-2-yl)piperidine-1-carboxamide

In conclusion, N-(N-(4-Ethoxyphenyl)-4-(1...) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological interactions make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound may play a crucial role in the development of next-generation pharmaceutical agents.